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Compound of Interest

Compound Name: Bis(4-methoxyphenyl) disulfide

Cat. No.: B1583365

A Technical Guide to the Physical Properties of
Bis(4-methoxyphenyl) Disulfide

Abstract: This technical guide provides a focused examination of the key physical properties of
bis(4-methoxyphenyl) disulfide, a compound of interest in synthetic chemistry and drug
development. Primarily addressing researchers, scientists, and professionals in drug
development, this document offers a detailed overview of the compound's appearance and
melting point, underpinned by robust experimental protocols and the scientific rationale for their
application. By integrating field-proven insights with established analytical methods, this guide
serves as a practical resource for the accurate characterization and quality assessment of
bis(4-methoxyphenyl) disulfide.

Introduction: The Significance of Physical
Characterization

Bis(4-methoxyphenyl) disulfide, also known as 4,4'-dimethoxydiphenyl disulfide, is an
organic disulfide that serves as a valuable intermediate in various synthetic pathways. The
disulfide linkage (S-S) is a key functional group in numerous biologically active molecules and
materials. Accurate determination of the physical properties of precursor molecules like bis(4-
methoxyphenyl) disulfide is a cornerstone of scientific integrity and reproducibility. Properties
such as melting point and visual appearance are not merely descriptive data points; they are
critical indicators of sample purity, identity, and crystalline integrity, which directly impact
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reaction outcomes, biological activity, and material performance. This guide provides the
foundational knowledge and methodologies required to confidently assess these
characteristics.

Core Physical Properties of Bis(4-methoxyphenyl)
Disulfide

The physical characteristics of a compound are its intrinsic signature. For bis(4-
methoxyphenyl) disulfide, these properties are well-documented across various chemical
suppliers and in the scientific literature. A summary of these key quantitative data points is
presented below for easy reference.

Property Value Source(s)

1-methoxy-4-[(4-

IUPAC Name methoxyphenyl)disulfanyllbenz  [1][2]
ene

CAS Number 5335-87-5 [3]

Molecular Formula C14H1402S2 [1][2]

Molecular Weight 278.39 g/mol [3]

Melting Point 41-45 °C [3]

White to cream/yellow
Appearance ) ) [2][4]
crystalline solid or powder

Crystals, crystalline powder, or
Form ) [2]
fused solid

Experimental Determination of Physical Properties

The trustworthiness of physical data hinges on the validity of the experimental methods used
for their determination. This section details the protocols for purifying the compound and
subsequently measuring its melting point and characterizing its appearance.
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Prerequisite for Accurate Measurement: Purification via
Recrystallization

The presence of impurities is the most significant factor affecting the melting point of a
crystalline solid, typically causing a depression and broadening of the melting range.[5]
Therefore, purification of the crude product is a mandatory preliminary step for accurate
characterization. Recrystallization is the gold standard for purifying nonvolatile organic solids.

Causality of Experimental Choices: The choice of solvent is critical; an ideal solvent should
dissolve the compound sparingly at room temperature but completely at its boiling point. This
differential solubility ensures minimal loss of the desired compound upon cooling and maximal
exclusion of impurities, which remain in the cold solvent (the "mother liquor").[6] Slow cooling is
essential to allow for the formation of a well-ordered crystal lattice, which inherently excludes
differently shaped impurity molecules.[1]

Protocol for Recrystallization:

» Solvent Selection: Based on the polarity of bis(4-methoxyphenyl) disulfide, a polar protic
solvent like ethanol or a solvent mixture such as ethanol/water or ethyl acetate/hexane is a
suitable starting point for solubility tests.[4]

 Dissolution: Place the crude bis(4-methoxyphenyl) disulfide in an Erlenmeyer flask. Add a
minimal amount of the selected solvent and heat the mixture to the solvent's boiling point
while stirring. Continue adding small portions of hot solvent until the solid is just fully
dissolved.

o Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration
to remove them. This step must be done quickly to prevent premature crystallization in the
funnel.

» Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room
temperature. Subsequently, place the flask in an ice-water bath to maximize crystal
formation.[6]

« |solation: Collect the purified crystals by vacuum filtration using a Bichner funnel.
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e Washing: Wash the crystals with a small amount of ice-cold solvent to rinse away any
remaining mother liquor containing impurities.

» Drying: Allow the crystals to dry completely under vacuum. The final product should be a
free-flowing crystalline solid.

Melting Point Determination: A Self-Validating System

The melting point is a highly reliable indicator of purity. A pure crystalline compound melts over
a very narrow range (typically 0.5-1.0 °C), while impurities disrupt the crystal lattice, requiring

less energy to break the intermolecular forces, resulting in a lower and broader melting range.

[7] This phenomenon is known as melting point depression.

Authoritative Grounding: The capillary method, utilizing an apparatus such as a Mel-Temp, is a
standard and widely accepted technique for determining the melting point of organic
compounds.[8][9]

Protocol for Melting Point Determination using a Mel-Temp Apparatus:

o Sample Preparation: Ensure the purified bis(4-methoxyphenyl) disulfide is completely dry
and finely powdered. Press the open end of a capillary tube into the powder until a 2-3 mm
column of the sample is packed into the closed end.[8]

o Apparatus Setup: Place the packed capillary tube into the heating block of the Mel-Temp
apparatus.

e Rapid Preliminary Measurement: Heat the sample rapidly (e.g., 10-15 °C per minute) to
determine an approximate melting temperature. Note the temperature at which the solid
liquefies.

o Accurate Measurement: Allow the apparatus to cool to at least 15-20 °C below the
approximate melting point. Prepare a new capillary with the sample.

o Controlled Heating: Heat the new sample, but reduce the heating rate to 1-2 °C per minute
once the temperature is within ~15 °C of the expected melting point.[8][9] This slow rate
ensures thermal equilibrium between the heating block, the thermometer, and the sample,
which is critical for accuracy.[8]
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o Data Recording: Record two temperatures:
o Ti: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the last crystal melts completely. The melting point is
reported as the range T1 — T2. For bis(4-methoxyphenyl) disulfide, this should fall within
the 41-45 °C range.[3]

Characterization of Appearance

The visual appearance provides qualitative information about the sample's state and purity.
While instrumental techniques provide quantitative data, a trained eye can gather valuable
initial insights.

Protocol for Visual Characterization:

e Observation: Place a small amount of the dried, purified sample on a clean, white surface or
watch glass.

» Color Assessment: Observe the color under good, neutral lighting. Pure bis(4-
methoxyphenyl) disulfide is typically a white to off-white or pale yellow solid.[2][4] Darker
colors (e.g., brown) may indicate the presence of impurities or degradation products.[2]

o Form Description: Examine the sample under low magnification (e.g., with a magnifying
glass or stereomicroscope). Describe the form as crystalline, powdered, or fused. Note the
general shape of the crystals if they are well-formed. For bis(4-methoxyphenyl) disulfide,
the appearance is often described as "crystals or crystalline powder".[2]

Workflow and Logical Relationships

The process of characterizing the physical properties of a synthesized compound follows a
logical sequence designed to ensure data integrity. The workflow begins with purification, as
this is a prerequisite for any meaningful physical measurement, followed by the determination
of key physical constants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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